Cas no 84403-70-3 (4-(3-Chlorobenzyl)oxybenzoic Acid)

4-(3-Chlorobenzyl)oxybenzoic Acid is a chlorinated aromatic carboxylic acid derivative, characterized by the presence of a 3-chlorobenzyl ether group attached to the para position of benzoic acid. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the chlorobenzyl moiety, enhance reactivity and enable selective functionalization in coupling reactions. The benzoic acid core provides compatibility with esterification and amidation processes, making it a versatile building block. High purity grades are available to ensure consistent performance in sensitive applications. Proper handling is recommended due to its potential irritant properties.
4-(3-Chlorobenzyl)oxybenzoic Acid structure
84403-70-3 structure
Product Name:4-(3-Chlorobenzyl)oxybenzoic Acid
CAS No:84403-70-3
MF:C14H11ClO3
MW:262.688343286514
MDL:MFCD04114337
CID:720619
PubChem ID:329819126
Update Time:2025-06-22

4-(3-Chlorobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(3-chlorophenyl)methoxy]-
    • 4-(3-Chloro-benzyloxy)-benzoic acid
    • 4-[(3-Chlorobenzyl)oxy]benzoic acid
    • 4-[(3-chlorophenyl)methoxy]benzoic acid
    • 4-((3-Chlorobenzyl)oxy)benzoic acid
    • 4-(3-Chlor-benzyloxy)-benzoesaeure
    • 4-[(3-Chlorophenyl)methoxy]benzoic acid (ACI)
    • BBL014111
    • SCHEMBL6522344
    • SB38961
    • VS-04186
    • DTXSID50427521
    • MFCD04114337
    • 4-((3-Chlorobenzyl)oxy)benzoicacid
    • D82950
    • STK501025
    • ALBB-008999
    • AKOS005172000
    • 4-[(3-Chlorobenzyl)oxy]benzoic acid, AldrichCPR
    • DB-076032
    • AG-205/04713048
    • 4-(3-Chloro-benzyloxy)benzoic acid
    • BDBM50508818
    • 84403-70-3
    • CS-0156917
    • 4-(3-chlorobenzyloxy)benzoic acid
    • CHEMBL4441032
    • 4-(3-Chlorobenzyl)oxybenzoic Acid
    • MDL: MFCD04114337
    • Inchi: 1S/C14H11ClO3/c15-12-3-1-2-10(8-12)9-18-13-6-4-11(5-7-13)14(16)17/h1-8H,9H2,(H,16,17)
    • InChI Key: QMXPJNHJNFUZAT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(OCC2C=C(Cl)C=CC=2)=CC=1)O

Computed Properties

  • Exact Mass: 262.04000
  • Monoisotopic Mass: 262.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.322
  • Melting Point: No date available
  • Boiling Point: 423.4 °C at 760 mmHg
  • Flash Point: 209.9 °C
  • PSA: 46.53000
  • LogP: 3.61720
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3-Chlorobenzyl)oxybenzoic Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22
  • Safety Instruction: H303+H313+H333
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(3-Chlorobenzyl)oxybenzoic Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(3-Chlorobenzyl)oxybenzoic Acid Pricemore >>

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4-(3-Chlorobenzyl)oxybenzoic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  5 - 30 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Discovery of benzamide-hydroxypyridinone hybrids as potent multi-targeting agents for the treatment of Alzheimer's disease
Jiang, Xiaoying; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2021, 36(1), 2045-2054

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  2 h, 75 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
Reference
Synthesis and evaluation of novel N-3-benzimidazolephenylbisamide derivatives for antiproliferative and Hedgehog pathway inhibitory activity
Sun, Chiyu; et al, MedChemComm, 2015, 6(6), 1137-1142

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling pathway inhibitors
Sun, Chiyu ; et al, Chemical Biology & Drug Design, 2021, 97(3), 546-552

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  1 h, rt → 60 °C
1.2 6 h, reflux
2.1 Reagents: Sodium hydroxide Solvents: Water ;  2 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling pathway inhibitors
Sun, Chiyu ; et al, Chemical Biology & Drug Design, 2021, 97(3), 546-552

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  1 h, rt → 65 °C
1.2 5 h, 80 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  2 h, 75 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
Reference
Synthesis and evaluation of novel N-3-benzimidazolephenylbisamide derivatives for antiproliferative and Hedgehog pathway inhibitory activity
Sun, Chiyu; et al, MedChemComm, 2015, 6(6), 1137-1142

4-(3-Chlorobenzyl)oxybenzoic Acid Raw materials

4-(3-Chlorobenzyl)oxybenzoic Acid Preparation Products

Additional information on 4-(3-Chlorobenzyl)oxybenzoic Acid

4-(3-Chlorobenzyl)oxybenzoic Acid (CAS No. 84403-70-3): A Comprehensive Overview

4-(3-Chlorobenzyl)oxybenzoic Acid (CAS No. 84403-70-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in various applications, from drug development to material science.

The chemical formula of 4-(3-Chlorobenzyl)oxybenzoic Acid is C13H10ClO3. Its molecular weight is 251.67 g/mol, and it features a benzene ring substituted with a chlorobenzyl group and a carboxylic acid group. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it suitable for a variety of scientific investigations.

In recent years, 4-(3-Chlorobenzyl)oxybenzoic Acid has been the subject of numerous studies due to its potential biological activities. Research has shown that this compound possesses anti-inflammatory and antioxidant properties, which are crucial for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-(3-Chlorobenzyl)oxybenzoic Acid can effectively inhibit the production of pro-inflammatory cytokines in human cells, suggesting its potential as an anti-inflammatory drug candidate.

Beyond its biological applications, 4-(3-Chlorobenzyl)oxybenzoic Acid has also been explored for its use in material science. Its unique molecular structure allows it to form stable complexes with various metal ions, making it a promising ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study in the Inorganic Chemistry journal highlighted the successful synthesis of MOFs using 4-(3-Chlorobenzyl)oxybenzoic Acid, demonstrating their high stability and porosity.

The synthesis of 4-(3-Chlorobenzyl)oxybenzoic Acid typically involves multi-step reactions, including substitution and esterification processes. One common method involves the reaction of 4-hydroxybenzoic acid with 3-chlorobenzyl chloride in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield. The synthetic route is well-documented in the literature and can be adapted for large-scale production.

The physical properties of 4-(3-Chlorobenzyl)oxybenzoic Acid, such as its melting point (165-167°C), solubility in organic solvents like methanol and dimethyl sulfoxide (DMSO), and low solubility in water, make it suitable for various analytical techniques. These properties are crucial for its characterization and quality control in both research and industrial settings.

In terms of safety and handling, while 4-(3-Chlorobenzyl)oxybenzoic Acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation.

The future prospects for 4-(3-Chlorobenzyl)oxybenzoic Acid are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its role in developing novel drug delivery systems and its potential as a precursor for advanced materials with unique optical and electronic properties.

In conclusion, 4-(3-Chlorobenzyl)oxybenzoic Acid (CAS No. 84403-70-3) is a multifaceted compound with significant potential in both biological and material science applications. Its unique chemical structure and versatile properties make it an important subject of ongoing research, contributing to advancements in various scientific fields.

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